Cas no 917246-14-1 (Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]-)

Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]- structure
917246-14-1 structure
Product Name:Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]-
CAS No:917246-14-1
MF:C13H8F3NO3
MW:283.20273399353
CID:786686
PubChem ID:20571966
Update Time:2025-04-19

Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]-
    • 1-nitro-2-[4-(trifluoromethyl)phenoxy]benzene
    • DTXSID00608868
    • 917246-14-1
    • WWOMISSDGZCZJN-UHFFFAOYSA-N
    • SCHEMBL643370
    • Inchi: 1S/C13H8F3NO3/c14-13(15,16)9-5-7-10(8-6-9)20-12-4-2-1-3-11(12)17(18)19/h1-8H
    • InChI Key: WWOMISSDGZCZJN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)OC1C=CC=CC=1[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 283.04562760g/mol
  • Monoisotopic Mass: 283.04562760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 55Ų

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